Cas no 1775-86-6 (2,3,4,4a,9,9a-Hexahydro-1H-carbazole)

• Product Name: 2,3,4,4a,9,9a-Hexahydro-1H-carbazole
• CAS No: 1775-86-6
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD00227735
• CID: 174836
• PubChem ID: 101162
• Update Time: 2025-04-19

2,3,4,4a,9,9a-Hexahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2,3,4,4a,9,9a-Hexahydro-1H-carbazole
• 1H-Carbazole,2,3,4,4a,9,9a-hexahydro-
• 1,2,3,4,10,11-hexahydrocarbazole
• 1,2,3,4,4a,9a-hexahydrocarbazole
• 1,2,3,4-tetrahydro-9H-carbazole
• 1,2,3,4-tetrahydrocarbazole
• 5,6,7,8,8a,9-hexahydro-4bH-carbazole
• AC1L2Q8I
• AGN-PC-0D94IO
• EINECS 217-206-3
• hexahydrocarbazole
• NSC408024
• Oprea1_859645
• ST048768
• SureCN4498580
• tetrahydrocarbazole
• 1775-86-6
• NSC-408024
• NS00047805
• A18323
• MFCD00227735
• 1,2,3,4,4a,9a-hexahydro carbazole
• CS-0060593
• s10109
• AS-54443
• AKOS006241602
• HYKFPJAARRNNRX-UHFFFAOYSA-N
• 1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-
• SCHEMBL4498580
• DTXSID60938936
• NSC 408024
• DTXCID001367451

• MDL： MFCD00227735
• Inchi： 1S/C12H15N/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1,3,5,7,10,12-13H,2,4,6,8H2
• InChI Key： HYKFPJAARRNNRX-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2CCCCC12

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Boiling Point: 325.4±11.0 °C at 760 mmHg
• Flash Point: 142.1±11.9 °C
• Refractive Index: 1.557
• PSA: 12.03
• LogP: 3.27630
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,3,4,4a,9,9a-Hexahydro-1H-carbazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles